Cas no 125068-35-1 (Benzenamine, 4,4'-(1,2-ethenediyl)bis[N-(4-methylphenyl)-N-phenyl-)

• Product Name: Benzenamine, 4,4'-(1,2-ethenediyl)bis[N-(4-methylphenyl)-N-phenyl-
• CAS No: 125068-35-1
• MF: C₄₀H₃₄N₂
• MW: 542.711369991302
• CID: 1221080
• PubChem ID: 59899794
• Update Time: 2025-04-20

Benzenamine, 4,4'-(1,2-ethenediyl)bis[N-(4-methylphenyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[4-[2-[4-(N-(4-methylphenyl)anilino)phenyl]ethenyl]phenyl]-N-phenylaniline
• N,N'-[Ethene-1,2-diyldi(4,1-phenylene)]bis[N-(4-methylphenyl)aniline]
• 125068-35-1
• DTXSID50733295
• SCHEMBL13777815
• Benzenamine, 4,4'-(1,2-ethenediyl)bis[N-(4-methylphenyl)-N-phenyl-

• Inchi： 1S/C40H34N2/c1-31-13-23-37(24-14-31)41(35-9-5-3-6-10-35)39-27-19-33(20-28-39)17-18-34-21-29-40(30-22-34)42(36-11-7-4-8-12-36)38-25-15-32(2)16-26-38/h3-30H,1-2H3
• InChI Key： GAQZRFFNUSBMQR-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C=CC2C=CC(=CC=2)N(C2C=CC=CC=2)C2C=CC(C)=CC=2)=CC=1

Computed Properties

• Exact Mass: 542.27242
• Monoisotopic Mass: 542.272199093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 11.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48